- α-Diethoxyphosphoryl-2,6-di-tert-butyl-4-methylene-2,5-cyclohexadienone: reduction and formation, Zhurnal Obshchei Khimii, 1995, 65(9), 1477-8
Cas no 60367-10-4 (Phosphonic acid, [1,2-bis[3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]-1,2-ethanediyl]bis-, tetraethyl ester)
60367-10-4 structure
Product Name:Phosphonic acid, [1,2-bis[3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]-1,2-ethanediyl]bis-, tetraethyl ester
CAS No:60367-10-4
MF:C38H64O8P2
MW:710.857494354248
CID:5616294
Update Time:2024-02-02
Phosphonic acid, [1,2-bis[3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]-1,2-ethanediyl]bis-, tetraethyl ester Chemical and Physical Properties
Names and Identifiers
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- Phosphonic acid, [1,2-bis[3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]-1,2-ethanediyl]bis-, tetraethyl ester
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- Inchi: 1S/C38H64O8P2/c1-17-43-47(41,44-18-2)33(25-21-27(35(5,6)7)31(39)28(22-25)36(8,9)10)34(48(42,45-19-3)46-20-4)26-23-29(37(11,12)13)32(40)30(24-26)38(14,15)16/h21-24,33-34,39-40H,17-20H2,1-16H3
- InChI Key: DSQOEPZGPDCDAN-UHFFFAOYSA-N
- SMILES: C(P(=O)(OCC)OCC)(C1=CC(C(C)(C)C)=C(O)C(C(C)(C)C)=C1)C(P(=O)(OCC)OCC)C1=CC(C(C)(C)C)=C(O)C(C(C)(C)C)=C1
Experimental Properties
- Density: 1.087±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 670.0±55.0 °C(Predicted)
- pka: 9.96±0.70(Predicted)
Phosphonic acid, [1,2-bis[3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]-1,2-ethanediyl]bis-, tetraethyl ester Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Zinc Solvents: Acetic acid
Reference
Phosphonic acid, [1,2-bis[3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]-1,2-ethanediyl]bis-, tetraethyl ester Raw materials
Phosphonic acid, [1,2-bis[3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]-1,2-ethanediyl]bis-, tetraethyl ester Preparation Products
Phosphonic acid, [1,2-bis[3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]-1,2-ethanediyl]bis-, tetraethyl ester Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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